molecular formula C15H14Cl2O2S B8304912 2,5-Dichloro-1-methoxy-3-((4-methoxybenzyl)sulfanyl)benzene

2,5-Dichloro-1-methoxy-3-((4-methoxybenzyl)sulfanyl)benzene

Cat. No.: B8304912
M. Wt: 329.2 g/mol
InChI Key: HAMMQDSBLYENHT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,5-Dichloro-1-methoxy-3-((4-methoxybenzyl)sulfanyl)benzene is a useful research compound. Its molecular formula is C15H14Cl2O2S and its molecular weight is 329.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H14Cl2O2S

Molecular Weight

329.2 g/mol

IUPAC Name

2,5-dichloro-1-methoxy-3-[(4-methoxyphenyl)methylsulfanyl]benzene

InChI

InChI=1S/C15H14Cl2O2S/c1-18-12-5-3-10(4-6-12)9-20-14-8-11(16)7-13(19-2)15(14)17/h3-8H,9H2,1-2H3

InChI Key

HAMMQDSBLYENHT-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)CSC2=CC(=CC(=C2Cl)OC)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of DIPEA (5.77 mL), 4,5-bis(diphenylphosphino)-9,9-dimethylxanthene (0.488 g), 1-bromo-2,5-dichloro-3-methoxybenzene (4.32 g) and (4-methoxyphenyl)methanethiol (2.47 mL) and toluene (100 mL) was added tris(dibenzylideneacetone)dipalladium (0) (Pd2(dba)3, 0.773 g) at room temperature. The mixture was refluxed for 5 h. After cooling, water was added to the mixture and the mixture was extracted with EtOAc. The organic layer was separated, washed with brine, dried over MgSO4 and concentrated in vacuo. The residue was purified by silica gel column chromatography (EtOAc/hexane) to give the title compound (5.66 g).
Name
Quantity
5.77 mL
Type
reactant
Reaction Step One
Quantity
0.488 g
Type
reactant
Reaction Step One
Quantity
4.32 g
Type
reactant
Reaction Step One
Quantity
2.47 mL
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
0.773 g
Type
catalyst
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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